Cas no 62484-41-7 (4(1H)-Quinazolinone, 2-chloro-7-methyl-)

• Product Name: 4(1H)-Quinazolinone, 2-chloro-7-methyl-
• CAS No: 62484-41-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 443231
• PubChem ID: 135742269
• Update Time: 2025-06-08

4(1H)-Quinazolinone, 2-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-chloro-7-methyl-
• 2-chloro-7-methyl-1H-quinazolin-4-one
• 2-CHLORO-7-METHYLQUINAZOLIN-4(3H)-ONE
• 2-CHLORO-7-METHYL-3H-QUINAZOLIN-4-ONE
• 2-chloro-7-methyl-3,4-dihydroquinazolin-4-one
• 62484-41-7
• 2-Chloro-7-methylquinazolin-4-ol
• 2-Chloro-7-methylquinazolin-4(1H)-one
• SCHEMBL23333473
• AKOS006324516
• EN300-645277
• DTXSID60653132
• DB-104508

• MDL： MFCD11520691
• Inchi： 1S/C9H7ClN2O/c1-5-2-3-6-7(4-5)11-9(10)12-8(6)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： VLXIWFWLHDIMKU-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 4(1H)-Quinazolinone, 2-chloro-7-methyl-

Comprehensive Overview of 4(1H)-Quinazolinone, 2-chloro-7-methyl- (CAS No. 62484-41-7)

4(1H)-Quinazolinone, 2-chloro-7-methyl- (CAS No. 62484-41-7) is a heterocyclic organic compound belonging to the quinazolinone family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure and potential applications. The presence of a chloro substituent at the 2-position and a methyl group at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "2-chloro-7-methylquinazolinone synthesis" or "quinazolinone derivatives applications," reflecting its relevance in modern scientific inquiries.

The quinazolinone scaffold is widely recognized for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. 4(1H)-Quinazolinone, 2-chloro-7-methyl- serves as a precursor for designing novel drug candidates, particularly in the development of kinase inhibitors and enzyme modulators. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, with queries such as "quinazolinone-based drug discovery" and "chloro-substituted quinazolinones" frequently appearing in academic and industrial research databases. This compound's unique structural features align with the growing demand for targeted therapies and personalized medicine.

In addition to pharmaceutical applications, 4(1H)-Quinazolinone, 2-chloro-7-methyl- is explored in material science and agrochemical formulations. Its stability and functional groups make it suitable for creating advanced materials with specific optical or electronic properties. Searches like "quinazolinone in material science" or "methylquinazolinone derivatives" highlight its cross-disciplinary utility. Furthermore, the compound's role in green chemistry initiatives is gaining traction, as researchers seek sustainable synthetic routes for heterocyclic intermediates.

The synthesis of 4(1H)-Quinazolinone, 2-chloro-7-methyl- typically involves cyclization reactions of anthranilic acid derivatives or condensation of amidines with carbonyl compounds. Optimizing these processes is a hot topic, with search terms like "efficient quinazolinone synthesis" and "2-chloro-7-methylquinazolinone yield improvement" reflecting industry priorities. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency for research and commercial use.

As the scientific community continues to explore the potential of 4(1H)-Quinazolinone, 2-chloro-7-methyl-, its applications are expected to expand into emerging fields like nanotechnology and biocatalysis. The compound's adaptability and functional diversity position it as a key player in addressing global challenges in healthcare and sustainability. For those interested in its properties or synthesis, keywords like "quinazolinone CAS 62484-41-7" or "2-chloro-7-methyl-4(1H)-quinazolinone suppliers" are commonly used in procurement and research contexts.